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Cat. No.: B15572734

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganoderic acids are a class of highly oxygenated lanostane-type triterpenoids isolated from the

medicinal mushroom Ganoderma lucidum. This fungus has been a cornerstone of traditional

medicine in East Asia for centuries, valued for its diverse therapeutic properties. Among the

myriad of bioactive compounds within Ganoderma lucidum, Ganoderic Acid C6 has emerged

as a molecule of significant interest due to its potential pharmacological activities. This

technical guide provides a comprehensive overview of the chemical structure and

physicochemical properties of Ganoderic Acid C6, alongside detailed experimental protocols

for its extraction, isolation, and evaluation of its biological activities.

Chemical Structure and Physicochemical Properties
Ganoderic Acid C6 is a complex triterpenoid characterized by a lanostane skeleton. Its

chemical structure is defined by the IUPAC name: (2R,6R)-6-

[(3S,5S,10S,12S,13R,14R,17R)-3,12-dihydroxy-4,4,10,13,14-pentamethyl-7,11,15-trioxo-

1,2,3,5,6,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid[1].
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The molecule possesses multiple chiral centers, contributing to its specific three-dimensional

conformation, which is crucial for its biological activity.

Physicochemical Data
A summary of the key physicochemical properties of Ganoderic Acid C6 is presented in the

table below for easy reference and comparison.

Property Value Source

Molecular Formula C₃₀H₄₂O₈ [1]

Molecular Weight 530.6 g/mol [1]

IUPAC Name

(2R,6R)-6-

[(3S,5S,10S,12S,13R,14R,17R

)-3,12-dihydroxy-4,4,10,13,14-

pentamethyl-7,11,15-trioxo-

1,2,3,5,6,12,16,17-

octahydrocyclopenta[a]phenan

thren-17-yl]-2-methyl-4-

oxoheptanoic acid

[1]

CAS Number 105742-76-5

Appearance Solid

Solubility
Soluble in methanol and

DMSO.

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
8 [1]

Rotatable Bond Count 6 [1]

SMILES

C--INVALID-LINK--
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Biological Activities and Signaling Pathways
Ganoderic Acid C6 has been reported to exhibit several biological activities, primarily

antinociceptive and aldose reductase inhibitory effects.

Antinociceptive Activity: This suggests potential applications in pain management.

Aldose Reductase Inhibition: This activity is relevant to the management of diabetic

complications, as aldose reductase is a key enzyme in the polyol pathway, which is

implicated in the pathogenesis of diabetic neuropathy, nephropathy, and retinopathy.

While the specific signaling pathways modulated by Ganoderic Acid C6 have not been

elucidated in the reviewed scientific literature, the known anti-inflammatory and other biological

effects of structurally similar ganoderic acids, such as Ganoderic Acid C1, suggest that

Ganoderic Acid C6 may also exert its effects through common inflammatory pathways like the

NF-κB and MAPK signaling cascades. However, this remains a hypothesis that requires

experimental validation.

Potential Signaling Pathway: NF-κB Inhibition
(Hypothetical)
The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation.

Many natural products with anti-inflammatory properties are known to inhibit this pathway. A

simplified, hypothetical model of how Ganoderic Acid C6 might inhibit the NF-κB pathway is

presented below.
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Caption: Hypothetical inhibition of the NF-κB pathway by Ganoderic Acid C6.

Experimental Protocols
Detailed methodologies for the extraction, isolation, and biological evaluation of Ganoderic
Acid C6 are crucial for reproducible research. The following sections provide generalized

protocols based on established methods for ganoderic acids.

Extraction and Isolation of Ganoderic Acids from
Ganoderma lucidum
This protocol outlines a general procedure for the extraction and purification of ganoderic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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